Cas no 23162-64-3 (1,1,1,3,3,3-Hexabromoacetone)

1,1,1,3,3,3-Hexabromoacetone Properties

Names and Identifiers

• 2-Propanone,1,1,1,3,3,3-hexabromo-
• 1,1,1,3,3,3-HEXABROMOACETONE
• 1,1,1,3,3,3-hexabromopropan-2-one
• 1,1,1,3,3,3-hexabromo-propan-2-one
• 2-Propanone,1,1,1,3,3,3-hexabromo
• 2-Propanone,hexabromo-(6CI)
• Hexabrom-aceton
• Hexabromoacetone
• Hexabrompropanon
• Perbromaceton
• 23162-64-3
• DTXSID00549348
• 1,1,1,3,3,3-Hexabromoacetone, 97%
• Hexabromopropan-2-one
• SCHEMBL985463
• J-015017
• 1, 1, 1, 3, 3, 3-hexabromopropan-2-one
• Brom Pentabromaceton
• 2-Propanone, 1,1,1,3,3,3-hexabromo-
• IHAWQAMKUMLDIT-UHFFFAOYSA-N
• +Expand

• MDL： MFCD11656171
• InChIKey： IHAWQAMKUMLDIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C3Br6O/c4-2(5,6)1(10)3(7,8)9
• SMILES： BrC(Br)(Br)C(=O)C(Br)(Br)Br

Computed Properties

• Exact Mass: 525.50500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 525.50494g/mol
• Heavy Atom Count: 10
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.23250
• PSA: 17.07000
• Melting Point: 108-111 °C